Cas no 1214372-06-1 (2-Ethoxy-5-(2-fluorophenyl)pyridine)

2-Ethoxy-5-(2-fluorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-5-(2-fluorophenyl)pyridine
- 2-Ethoxy-5-(2-fluorophenyl)pyridine
-
- Inchi: 1S/C13H12FNO/c1-2-16-13-8-7-10(9-15-13)11-5-3-4-6-12(11)14/h3-9H,2H2,1H3
- InChI Key: IPVRDEOIISWQEN-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C1C=NC(=CC=1)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 212
- Topological Polar Surface Area: 22.1
- XLogP3: 3.2
2-Ethoxy-5-(2-fluorophenyl)pyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029000696-250mg |
2-Ethoxy-5-(2-fluorophenyl)pyridine |
1214372-06-1 | 95% | 250mg |
$980.00 | 2023-09-04 | |
Alichem | A029000696-1g |
2-Ethoxy-5-(2-fluorophenyl)pyridine |
1214372-06-1 | 95% | 1g |
$3039.75 | 2023-09-04 | |
Alichem | A029000696-500mg |
2-Ethoxy-5-(2-fluorophenyl)pyridine |
1214372-06-1 | 95% | 500mg |
$1701.85 | 2023-09-04 |
2-Ethoxy-5-(2-fluorophenyl)pyridine Related Literature
-
Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
-
Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
-
Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
Additional information on 2-Ethoxy-5-(2-fluorophenyl)pyridine
Comprehensive Overview of 2-Ethoxy-5-(2-fluorophenyl)pyridine (CAS No. 1214372-06-1): Properties, Applications, and Industry Insights
2-Ethoxy-5-(2-fluorophenyl)pyridine (CAS No. 1214372-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with an ethoxy substituent and a 2-fluorophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C13H12FNO, and precise weight of 217.24 g/mol underscore its potential in targeted drug design.
In recent years, the demand for fluorinated pyridine derivatives like 2-Ethoxy-5-(2-fluorophenyl)pyridine has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), as the fluorine atom enhances binding affinity to biological targets. This aligns with the broader trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic databases and AI-driven platforms.
The compound’s synthetic route often involves Pd-catalyzed cross-coupling reactions, a method widely discussed in organic chemistry forums. Its solubility in organic solvents (e.g., DMSO, ethanol) and stability under ambient conditions make it practical for laboratory use. Notably, its logP value (~2.8) suggests moderate lipophilicity, a critical parameter for drug permeability—a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) studies.
Beyond pharmaceuticals, 2-Ethoxy-5-(2-fluorophenyl)pyridine finds niche applications in material science, particularly in designing liquid crystals and OLED (Organic Light-Emitting Diode) precursors. This dual utility reflects the growing intersection of chemistry and electronics, a hot topic in high-impact journals and patent filings. Industry reports highlight its potential in green chemistry initiatives, where efficient synthesis with minimal waste is prioritized.
From an SEO perspective, queries such as "2-Ethoxy-5-(2-fluorophenyl)pyridine supplier", "CAS 1214372-06-1 price", and "fluorophenyl pyridine derivatives uses" dominate search trends. Addressing these, we emphasize that the compound is available through specialty chemical distributors, with purity grades ranging from 95% to 98%. Analytical data (HPLC, NMR) is typically provided to ensure compliance with Good Laboratory Practice (GLP) standards.
In conclusion, 2-Ethoxy-5-(2-fluorophenyl)pyridine exemplifies the innovation driving modern chemical R&D. Its multifaceted applications—from drug discovery to advanced materials—resonate with global trends toward sustainable and precision science. For researchers exploring heterocyclic chemistry or fluorine-based motifs, this compound offers a compelling case study in molecular design and utility.
1214372-06-1 (2-Ethoxy-5-(2-fluorophenyl)pyridine) Related Products
- 2060063-92-3(1-(piperidin-3-yl)piperidin-2-one dihydrochloride)
- 1806446-46-7(1-Bromo-1-(2-bromo-4-nitrophenyl)propan-2-one)
- 2386498-20-8(3,4-Difluoro-5-formylbenzoic acid)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 2246677-65-4((4-(Pivalamidomethyl)phenyl)boronic acid)
- 2168246-21-5(ethyl 3-2-(methylamino)ethoxybenzoate)
- 1462290-15-8((3S,5R)-3-cyclopropyl-5-ethyl-2-oxo-pyrrolidine-3-carbonitrile)
- 15945-07-0(2,4,5-Trichloro-benzenesulfonyl chloride)
- 2228509-21-3({1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine)
- 2228597-56-4(3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-ol)




